epsilon-N-Crotonyllysine
Overview
Description
Epsilon-N-Crotonyllysine is a useful research compound. Its molecular formula is C10H18N2O3 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Site-Specific Incorporation in Proteins
Kcr has been genetically incorporated into proteins in bacterial and mammalian cells using an evolved pyrrolysyl-tRNA/synthetase-tRNA pair. This development is significant for understanding the biological role of Kcr as a post-translational modification, especially in the context of histones (Kim et al., 2012).
Antimicrobial Applications
Epsilon-polylysine (epsilon-PL), a derivative of lysine, demonstrates antimicrobial activities. Its use in the food industry as an additive and dietary agent has been explored. For example, hydrophobically modified epsilon-polylysine graft copolymers (OSA-g-EPLs) synthesized for amphiphilic properties have potential as bifunctional molecules in encapsulating nutraceuticals or drugs, while also serving as antimicrobial agents (Yu, Huang, & Huang, 2010).
Medical Applications
Epsilon-polylysine shows promise in medical applications, particularly in drug delivery due to its poly cationic nature at physiological pH. Its biodegradable and non-toxic nature makes it a potential candidate for use in pharmaceuticals (Shukla, Singh, Pandey, & Mishra, 2012).
Postharvest Food Preservation
Epsilon-polylysine has been found effective in controlling postharvest pathogenic fungi like Botrytis cinerea in jujube fruit. It works by stimulating the accumulation of intracellular reactive oxygen species and damaging the plasma membrane integrity of fungal cells (Li et al., 2019).
Food Safety
The safety of epsilon-polylysine as a food preservative has been confirmed through ADME (Absorption, Distribution, Metabolism, and Excretion) studies, indicating its non-toxic nature and low absorption from the gastrointestinal tract (Hiraki et al., 2003).
Properties
IUPAC Name |
2-amino-6-[[(E)-but-2-enoyl]amino]hexanoic acid | |
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InChI |
InChI=1S/C10H18N2O3/c1-2-5-9(13)12-7-4-3-6-8(11)10(14)15/h2,5,8H,3-4,6-7,11H2,1H3,(H,12,13)(H,14,15)/b5-2+ | |
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InChI Key |
IZHPCCLNIDDVFG-GORDUTHDSA-N | |
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Canonical SMILES |
CC=CC(=O)NCCCCC(C(=O)O)N | |
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Isomeric SMILES |
C/C=C/C(=O)NCCCCC(C(=O)O)N | |
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Molecular Formula |
C10H18N2O3 | |
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Molecular Weight |
214.26 g/mol | |
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